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Compound of Interest

Compound Name: CY5.5 Dimethyl

cat. No.: B15554162

An In-depth Technical Guide to the Storage and Handling of CY5.5 Dimethyl
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the proper storage, handling, and
experimental use of CY5.5 Dimethyl, a far-red fluorescent dye. Adherence to these guidelines
is crucial for ensuring the stability, performance, and safety of the reagent.

Introduction to CY5.5 Dimethyl

CY5.5 Dimethyl is a non-sulfonated cyanine dye characterized by its bright fluorescence in the
far-red spectrum.[1] It functions as a non-reactive fluorophore, making it suitable for control
experiments, instrument calibration, and other technical applications where a stable, non-
conjugating dye is required.[1][2][3]

Physicochemical and Spectroscopic Properties

Accurate quantitative data is essential for experimental design and interpretation. The
properties of CY5.5 Dimethyl and the related Cy5 Dimethyl are summarized below.

Table 1: Properties of CY5.5 Dimethyl
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Property Value Reference
Molecular Formula C35H35CIN2 [3]
Molecular Weight 519.1 g/mol [3]

CAS Number 138248-58-5 [21[3]

Purity >95% [3]
Excitation Maximum (Aex) 684 nm [1][3]
Emission Maximum (Aem) 710 nm [11[3]

Molar Extinction Coefficient (g) 198,000 cm—iM—1 [11[3]

Fluorescence Quantum Yield

0.2 1113
®) [11[3]

Table 2: Properties of Cy5 Dimethyl

Property Value Reference
Molecular Formula C27H31CIN2 [4]
Molecular Weight 419 g/mol [4]
CAS Number 54268-70-1 [4]
Purity >95% [4]
Excitation Maximum (Aex) 646 nm [4]
Emission Maximum (Aem) 662 nm [4]
Molar Extinction Coefficient (¢) 250,000 cm—M~1 [4]

Fluorescence Quantum Yield

0.2 4
®) [4]

Storage and Stability

Proper storage is critical to maintain the integrity and performance of CY5.5 Dimethyl.
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Table 3: Recommended Storage and Shipping Conditions

Condition Recommendation Details Reference

Long-term storage at
Storage Temperature -20°C this temperature is [31141[5][6]
recommended.

Cyanine dyes are
Light Sensitivity Store in the dark. susceptible to [5]
photobleaching.

Protect from moisture
Moisture Desiccate. to prevent [5]

degradation.

_ When stored correctly
Shelf Life = 24 months ) [5]1[6]
at -20°C in the dark.

The compound is
I , stable for short
Shipping Ambient Temperature ) [3114]
periods at room

temperature.

The following diagram illustrates the key decision points for the proper storage and handling of
CY5.5 Dimethyl.
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Receipt of CY5.5 Dimethyl

Store at -20°C

Protect from Light

Keep Desiccated

Prepare Stock Solution

Use Immediately or Aliquot

Store Aliquots at -20°C

Avoid Repeated Freeze-Thaw Cycles

Click to download full resolution via product page

Caption: Logical workflow for the storage and handling of CY5.5 Dimethyl.

Handling and Safety Precautions
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CY5.5 Dimethyl should be handled with care in a laboratory setting. This material should be
considered hazardous until further information is available.[6]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,
safety glasses, and chemical-resistant gloves.[7]

o Ventilation: Handle in a well-ventilated area to avoid the formation and inhalation of dust or
aerosols.[7]

o Contact: Avoid contact with skin and eyes.[6][7] In case of contact, rinse thoroughly with
water.

 Ingestion and Inhalation: Do not ingest or inhale.[6] If inhaled, move to fresh air.[8]

o Spills: In case of a spill, prevent the material from entering drains.[7] Collect the spilled
material using appropriate methods, such as a HEPA-filtered vacuum for dust, and dispose
of it as hazardous waste.[8]

» Hygiene: Wash hands thoroughly after handling.[6] Do not eat, drink, or smoke in the
laboratory.[8]

Experimental Protocols
Solubility

CY5.5 Dimethyl has limited solubility in aqueous solutions but is soluble in organic solvents.[2]

[31[4]
o Recommended Solvents: Dimethylformamide (DMF) and Dimethyl sulfoxide (DMSO).[4][5][6]

e Aqueous Solutions: To prepare aqueous solutions, first dissolve the dye in a minimal amount
of a water-miscible organic solvent (e.g., DMSO) and then dilute with the aqueous buffer.[4]
Ensure the final concentration of the organic solvent is low enough to not affect the biological
system.[6]

Preparation of a Stock Solution

The following protocol outlines the steps for preparing a stock solution of CY5.5 Dimethyl.
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o Equilibration: Allow the vial of CY5.5 Dimethyl to warm to room temperature before opening
to prevent moisture condensation.

¢ Solvent Addition: Add a precise volume of anhydrous DMSO or DMF to the vial to achieve a
desired stock concentration (e.g., 10 mM).

« Dissolution: Vortex or pipette the solution to ensure the dye is completely dissolved.

« Storage: The stock solution should be stored at -20°C, protected from light. It is
recommended to aliquot the stock solution into smaller, single-use vials to avoid repeated
freeze-thaw cycles.

The diagram below illustrates the workflow for preparing a stock solution.

Equilibrate Vial to Room Temperature

Add Anhydrous Organic Solvent (e.g., DMSO)

Vortex/Pipette to Dissolve

Stock Solution Prepared

Aliquot into Single-Use Vials

Store Aliguots at -20°C in the Dark
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Caption: Experimental workflow for the preparation of a CY5.5 Dimethyl stock solution.

General Protocol for Use in Control Experiments

As a non-reactive dye, CY5.5 Dimethyl is ideal for use as a control to assess non-specific
binding or for instrument calibration.

o Determine Final Concentration: Based on the experimental requirements, calculate the
required final concentration of the dye.

 Dilution: Prepare the final working solution by diluting the stock solution in the appropriate
experimental buffer. It is crucial to perform serial dilutions if a very low final concentration is
needed.

o Application: Introduce the dye solution to the control sample (e.g., cells, tissue) and incubate
under the same conditions as the experimental samples.

e Washing: After incubation, wash the sample to remove any unbound dye. The number and
duration of washes should be optimized for the specific application.

e Imaging: Image the control sample using the appropriate filter sets for CY5.5 (Excitation:
~684 nm, Emission: ~710 nm).

Conclusion

The proper storage and handling of CY5.5 Dimethyl are paramount for obtaining reliable and
reproducible experimental results. By following the guidelines outlined in this technical guide,
researchers can ensure the long-term stability and optimal performance of this valuable
fluorescent reagent while maintaining a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
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